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Compound of Interest |

5-Bromo-1-ethyl-1,3-dihydro-
Compound Name:

benzoimidazol-2-one
CAS No.: 334829-57-1

Cat. No.: B1388072

Get Quote

The 1,3-dihydro-2H-benzimidazol-2-one ring system is a privileged scaffold in medicinal

chemistry, forming the core structure of numerous biologically active compounds.[1][2] Its
structural resemblance to endogenous purines allows it to interact with a wide range of
biological targets, leading to applications as antiviral, anticancer, antimicrobial, and
antihypertensive agents.[3] The versatility of this heterocyclic system stems from its stable
aromatic core and the presence of reactive nitrogen atoms, which can be readily functionalized
to modulate physicochemical properties and biological activity.

This guide focuses on a specific, functionalized derivative: 5-Bromo-1-ethyl-1,3-dihydro-2H-
benzimidazol-2-one. The introduction of a bromine atom at the 5-position and an ethyl group at
the 1-position significantly alters the molecule's electronic and steric profile. The bromine
substituent enhances reactivity, providing a handle for further synthetic transformations such as
cross-coupling reactions, while the ethyl group can influence binding affinity and metabolic
stability.[4] This document serves as a technical resource for researchers, providing
comprehensive data on its properties, a detailed synthesis protocol with mechanistic insights,
and an overview of its potential applications in drug development.
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Compound Identification and Physicochemical
Properties

Accurate identification is paramount for any chemical research. While a specific CAS number
for the title compound is not consistently listed across major databases, its identity is defined by
its structure and the properties of its parent compounds. The core precursor, 5-Bromo-1,3-
dihydro-2H-benzimidazol-2-one, is well-documented.

Caption: Chemical structure of 5-Bromo-1-ethyl-1,3-dihydro-2H-benzimidazol-2-one.

Table 1. Physicochemical and Identification Data

Property Value Source

39513-26-3 (for 5-Bromo-1,3-

Parent CAS Number dihydro-2H-benzimidazol-2- [415116]
one)

Molecular Formula CoHsBrN20 [7]

Molecular Weight 241.09 g/mol Calculated

Parent MW 213.03 g/mol (for C7HsBrN20) [41[5]
Expected to be an off-white to

Appearance _ [4]
orange solid

Purity Typically =295% [7]

Expected to be soluble in polar
Solubility organic solvents like DMSO [8]
and DMF

Store in a cool, dry, well-
Storage ventilated place (0-8 °C [419]

recommended)

Synthesis and Mechanistic Rationale
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The synthesis of 5-Bromo-1-ethyl-1,3-dihydro-2H-benzimidazol-2-one is typically achieved
through a two-step process starting from commercially available 4-bromo-1,2-
phenylenediamine. This approach ensures high regioselectivity for the bromine placement.

Step 1: Cyclization to form the Benzimidazolone Core The initial and most critical step is the
formation of the heterocyclic ring. This is accomplished by reacting 4-bromo-1,2-
phenylenediamine with a carbonylating agent. 1,1'-Carbonyldiimidazole (CDI) is an excellent
choice for this transformation.

o Causality: CDI is preferred over more hazardous reagents like phosgene. It acts as a
phosgene equivalent, but is a stable solid that is easier and safer to handle. The reaction
proceeds through an activated acyl imidazole intermediate, which is highly susceptible to
intramolecular nucleophilic attack by the second amino group, leading to cyclization. The
driving force is the formation of the stable, aromatic-fused heterocyclic system.

Step 2: N-Ethylation The second step involves the selective alkylation of one of the nitrogen
atoms of the benzimidazolone ring. This is a classic nucleophilic substitution reaction.

o Causality: The hydrogen on the nitrogen of the benzimidazolone ring is weakly acidic. A mild
base, such as potassium carbonate (KzCO3), is sufficient to deprotonate the nitrogen,
forming a nucleophilic anion. This anion then attacks the electrophilic carbon of an ethylating
agent like iodoethane or bromoethane. The choice of a polar aprotic solvent like
dimethylformamide (DMF) or 2-methyltetrahydrofuran (2-MeTHF) is crucial as it solvates the
cation (K*) while leaving the nucleophilic anion exposed and reactive, thereby accelerating
the reaction rate.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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